Cas no 838896-06-3 (N-(5-Methylisoxazol-3-yl)isochroman-1-carboxamide)

• Product name: N-(5-Methylisoxazol-3-yl)isochroman-1-carboxamide
• CAS No: 838896-06-3
• MF: C₁₄H₁₄N₂O₃
• MW: 258.27256
• CID: 1085237
• PubChem ID: 2989540

N-(5-Methylisoxazol-3-yl)isochroman-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Methylisoxazol-3-yl)isochroman-1-carboxamide
• N-(5-Methyl-1,2-oxazol-3-yl)-3,4-dihydro-1H-isochromene-1-carboxa mide
• 838896-06-3
• N-(5-METHYL-1,2-OXAZOL-3-YL)-3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBOXAMIDE
• STK973079
• N-(5-methyl-1,2-oxazol-3-yl)-3,4-dihydro-1H-isochromene-1-carboxamide

• Inchi： InChI=1S/C14H14N2O3/c1-9-8-12(16-19-9)15-14(17)13-11-5-3-2-4-10(11)6-7-18-13/h2-5,8,13H,6-7H2,1H3,(H,15,16,17)
• InChI Key： XCIOLYGZEXKEJL-UHFFFAOYSA-N
• SMILES： CC1=CC(=NO1)NC(=O)C2C3=CC=CC=C3CCO2

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų
• XLogP3: 1.9